Cas no 1184979-72-3 (3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride)

• Product Name: 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride
• CAS No: 1184979-72-3
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• CID: 4672945
• PubChem ID: 45074896
• Update Time: 2025-10-31

3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-3-(2-methoxyphenyl)propan-1-amine hydrochloride
• 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine hydrochloride
• 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylaminehydrochloride
• 3-(furan-2-yl)-3-(2-methoxyphenyl)propan-1-amine;hydrochloride
• 3-(furan-2-yl)-3-(2-methoxyphenyl)propan-1-aminehydrochloride
• 1184979-72-3
• AKOS015848802
• CS-0338975
• 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride

• Inchi： 1S/C14H17NO2.ClH/c1-16-13-6-3-2-5-11(13)12(8-9-15)14-7-4-10-17-14;/h2-7,10,12H,8-9,15H2,1H3;1H
• InChI Key： QIXFGRBCBNGWDM-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C(C1C=CC=CC=1OC)CCN

Computed Properties

• Exact Mass: 267.103
• Monoisotopic Mass: 267.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4

3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride

Introduction to 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride (CAS No. 1184979-72-3)

3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride, identified by the CAS number 1184979-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride incorporates key functional groups that contribute to its unique chemical properties. The presence of a furan ring, a propylamine side chain, and a methoxy-substituted phenyl group creates a complex framework that interacts with biological targets in diverse ways. Such structural features are often exploited in drug design to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutics.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that combine heterocyclic scaffolds with amine functionalities. The furan ring in 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride is known to be a versatile component in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its ability to engage in hydrogen bonding and π-stacking interactions makes it an attractive moiety for designing molecules with improved pharmacokinetic profiles.

The 2-methoxy-phenyl substituent further enhances the complexity of this compound, providing additional opportunities for molecular recognition. Methoxy groups are frequently incorporated into drug candidates due to their ability to modulate electronic properties and influence metabolic stability. In the context of 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride, the methoxy group on the phenyl ring may play a crucial role in optimizing receptor binding interactions, thereby contributing to its potential therapeutic efficacy.

Research into 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride has been driven by its putative biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and other diseases. The precise mechanisms by which it exerts its effects are still under investigation, but early findings indicate promising interactions with target proteins and enzymes. These interactions could potentially lead to the development of new treatment strategies for conditions where modulation of such pathways is beneficial.

The hydrochloride salt form of this compound, as indicated by its name, enhances its solubility and stability, making it more suitable for various experimental applications. In pharmaceutical research, salt forms are often preferred due to their improved pharmacokinetic properties, including better dissolution rates and bioavailability. This makes 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride a valuable tool for both in vitro and in vivo studies.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of compounds like 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride. These techniques allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high precision. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify those with the most promising therapeutic profiles.

The synthesis of 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations, including nucleophilic substitutions, condensations, and salt formation. Each step is carefully optimized to ensure high yields and purity, which are essential for downstream applications such as pharmacological testing.

In conclusion, 3-Furan-2-yl-3-(2-methoxy-phenyl)-propylamine Hydrochloride (CAS No. 1184979-72-3) is a compound of considerable interest in pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug discovery methodologies, compounds like this one will play an increasingly important role in the fight against human disease.